Cas no 1040669-36-0 (4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide)

• Product Name: 4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide
• CAS No: 1040669-36-0
• MF: C₂₃H₂₆N₄O₃S₂
• MW: 470.607542514801
• CID: 6099025
• PubChem ID: 27376857
• Update Time: 2025-06-28

4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide
• 4-methyl-N-[4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl]benzenesulfonamide
• 4-methyl-N-(4-(3-oxo-3-(4-phenylpiperazin-1-yl)propyl)thiazol-2-yl)benzenesulfonamide
• AKOS024506989
• F5326-0415
• 1040669-36-0

• Inchi： 1S/C23H26N4O3S2/c1-18-7-10-21(11-8-18)32(29,30)25-23-24-19(17-31-23)9-12-22(28)27-15-13-26(14-16-27)20-5-3-2-4-6-20/h2-8,10-11,17H,9,12-16H2,1H3,(H,24,25)
• InChI Key： RCXUFPZVBSQPAD-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC(CCC(=O)N3CCN(C4=CC=CC=C4)CC3)=CS2)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 470.14463305g/mol
• Monoisotopic Mass: 470.14463305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide

Comprehensive Analysis of 4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide (CAS No. 1040669-36-0)

The compound 4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide (CAS No. 1040669-36-0) is a sulfonamide derivative with a unique structural framework. Its molecular architecture combines a thiazole ring, a phenylpiperazine moiety, and a methylbenzene sulfonamide group, making it a subject of interest in pharmaceutical and biochemical research. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, which are hot topics in modern medicinal chemistry.

One of the key features of this compound is its sulfonamide group, which is known for its bioisosteric properties and ability to enhance binding affinity. The presence of the 4-phenylpiperazine segment further contributes to its pharmacological profile, as this moiety is frequently found in compounds targeting neurological and cardiovascular systems. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the compound's CAS No. 1040669-36-0 serves as a critical identifier for researchers seeking high-purity reference standards. Its complex structure necessitates advanced organic synthesis techniques, including multi-step reactions and purification protocols. Laboratories focusing on high-throughput screening (HTS) and fragment-based drug design (FBDD) often prioritize such molecules due to their modular scaffolds.

In the context of drug-likeness, this compound exhibits favorable properties such as moderate lipophilicity and hydrogen-bonding capacity, which are essential for oral bioavailability. Computational models, including molecular docking and quantitative structure-activity relationship (QSAR) studies, have been employed to predict its interactions with biological targets. These approaches are particularly relevant given the growing demand for AI-driven drug discovery tools.

The thiazole ring in this molecule is another noteworthy feature, as it is a common pharmacophore in antimicrobial and anticancer agents. Coupled with the benzene sulfonamide group, it offers potential for dual-targeting strategies, a trending approach in polypharmacology. Researchers are also investigating its role in enzyme inhibition, particularly for kinases involved in inflammatory pathways.

Given the rising interest in personalized medicine, the structural versatility of 4-methyl-N-{4-[3-oxo-3-(4-phenylpiperazin-1-yl)propyl]-1,3-thiazol-2-yl}benzene-1-sulfonamide makes it a candidate for tailored therapies. Its mechanism of action and metabolic stability are under scrutiny, with preliminary data suggesting low cytotoxicity—a critical factor for translational research.

In summary, this compound represents a convergence of innovative chemical design and therapeutic potential. Its study aligns with contemporary research priorities, including multi-target drug development and computational pharmacology. As the scientific community continues to explore its applications, CAS No. 1040669-36-0 is poised to remain a focal point in the quest for next-generation bioactive molecules.